Cas no 4637-24-5 ((dimethoxymethyl)dimethylamine)

• Product Name: (dimethoxymethyl)dimethylamine
• CAS No: 4637-24-5
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• MDL: MFCD00008482
• CID: 45218
• PubChem ID: 78373
• Update Time: 2025-11-02

(dimethoxymethyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethoxy-N,N-dimethylmethanamine
• DMF-DMA
• 1,1-Dimethoxytrimethylamine
• Pyridinium bromide Perbromide
• N-Dimethoxymethyl-N,N-dimethylamine
• DMEU
• N,N-DimethylFormamide
• N,N-dimethylformamide dimethyl acetal
• N,N-Dimethylformamide Dimethyl Acetal [for Esterification]
• N,N-Dimethylformamide Dimethyl Acetal [for Esterification](0.5mL*10)
• Dimethylformamidedimethylacetal
• N,N-dimethyl for mamide dimethyl acctel
• 1,1-Dimethoxy-N,N-dimethylmethylamine
• DMFDMA
• N,N-DiMethyldiMethoxyMethylaMine
• 1,1-Dimethoxytrimethylamine (0.5mL×10)
• 1,1-dimethoxy-n,n-dimethyl-methanamin
• Dimethoxy(dimethylamino)methane
• Dimethoxy-N,N-dimethylmethanamine
• N-(Dimethoxymethyl)dimethylamine
• N,N-Dimethylfirmanmidedimethylacetal
• N,N-Dimethylformamide dimethyl acetal, 95% (1,1-Dimethoxytrimethylamine)
• N,N-Dimethylformamide dimethyl acetal, ca 97%
• Methanamine, 1,1-dimethoxy-N,N-dimethyl-
• (dimethoxymethyl)dimethylamine
• N,N-Dimethylformamide Dimethyl Acetal（Dmadmf）
• dimethoxymethyl-dimethylamine
• N,N-dimethyformamide dimethyl acetal
• N,N-dimethylformamide-dimethyl acetal
• BP-11395
• D1332
• dimethoxymethyl dimethyl-amine
• dimethoxy-dimethylamino-methane
• N,N'-Dimethylformamide dimethyl acetal
• N, N-dimethylformamide-dimethyl acetal
• CHEBI:85061
• dimethyl-formamide dimethylacetal
• CS-0016065
• DIMETHOXY-N,N-DIMETHYLMETHYLAMINE
• n,n,-dimethylformamide dimethyl acetal
• 1,1-dimethoxy-N,N-dimethyl methanamine
• n,n,-dimethylformamide dimethylacetal
• dimethyformamide dimethyl acetal
• 1,1-dimethoxy-N,N-dimethyl-methanamine
• 4637-24-5
• EN300-19871
• N,N-dimethyl formamide dimethyl acetal
• N.N-dimethylformamide dimethyl acetal
• METHYL-8
• N,N-dimethyl-formamide dimethyl acetal
• 1,1-Dimethoxy-N,N-dimethylmethaneamine
• N, N-dimethylformamide dimethyl acetal
• dimethoxymethyl-dimethyl-amine
• N-(Dimethoxymethyl)dimethylamin
• DTXSID3063540
• dimethoxy-N,N-dimethyl-methanamine
• n-(dimethoxymethyl)-n,n-dimethylamine
• dimethyl-formamide-dimethylacetal
• DMF dimethylacetal
• N,N-dimethylforamide dimethyl acetal
• N,N-DIMETHYLFORMAMIDO DIMETHYL ACETAL
• dimetylformamide dimethyl acetal
• EINECS 225-063-3
• N,N-Dimethylformamidedimethylacetal
• N,N-dimethlyformamide dimethyl acetal
• dimethylformamide dimethylacetal
• n,n-dimethyl-formamide dimethyl-acetal
• dimethoxymethyldimethylamine
• Trimethylamine, 1,1-dimethoxy-
• DMF Dimethyl acetal
• N,N dimethyl formamide dimethyl acetal
• N,N-Dimethylformamide dimethyl acetal, for GC derivatization
• N,N-DIMETHYL(DIMETHOXYMETHYL)AMINE
• n,n-dimethyl-formamide dimethylacetal
• 1,1-Dimethoxy-N,N-dimethyl-methylamine
• (MeO)2CHNMe2
• MFCD00008482
• BCP26980
• dimethyl formamide-dimethyl acetal
• dimethyl formamide dimethyl acetal
• Q-100488
• dimethoxymethyl-dimethyl amine
• D2071
• 1,1-dimethyoxy-N,N-dimethylmethanamine
• Dimethoxy-N,N-dimethylmethanamine #
• N,N-Dimethylformamide dimethyl acetal, technical grade, 94%
• n,n-dimethylformamide-dimethylacetal
• Dimethylaminodimethoxymethane
• Me2NCH(OMe)2
• STR00254
• D1293
• dimethylformamide-dimethyl acetal
• N, N-dimethylformamide dimethylacetal
• AM20100182
• N,N'-Dimethyl formamide dimethyl acetal
• (1,1-dimethoxymethyl)dimethylamine
• n,n-dimethyl formamide dimethylacetal
• dimethyl formamide dimethylacetal
• DF7CTT5QPH
• dimethylformamide dimetyl acetal
• F0001-1254
• AKOS000120005
• N,N dimethylformamide dimethyl acetal
• FT-0602644
• (DIMETHYLAMINO)DIMETHOXYMETHANE
• DIMETHYL DIMETHYLFORMAMIDE ACETAL
• dimethyformamide dimethylacetal
• n,n-dimethylformamid-dimethylacetal
• .ALPHA.,.ALPHA.-DIMETHOXYTRIMETHYLAMINE
• Dimethylformamide-dimethylacetal
• D-5200
• N,N-dimethylformamide dimethy acetal
• n,n-dimethylformamidedimethyl acetal
• EC 225-063-3
• NS00001669
• CH(OMe)2NMe2
• N,N-Dimethylformamide dimethylacetal
• n,n-dimethylformamid dimethylacetal
• (Me)2N-CH(OMe)2
• InChI=1/C5H13NO2/c1-6(2)5(7-3)8-4/h5H,1-4H
• Q27158310
• N,N-DIMETHYL-1,1-BIS(METHYLOXY)METHANAMINE
• UNII-DF7CTT5QPH
• dimethyl-formamide dimethyl acetal
• N, N-dimethyl formamide dimethyl acetal
• SCHEMBL978
• (DIMETHYLAMINO)FORMALDEHYDE DIMETHYL ACETAL
• n.n-dimethylformamide dimethylacetal
• Dimethylformamide dimethyl acetal
• N,N-dimethylformamide dimethlacetal
• Methanamine, 1,1dimethoxyN,Ndimethyl
• STK801436
• 1,1DimethoxyN,Ndimethyl methanamine
• 1,1Dimethoxytrimethylamine
• DTXCID8040488
• ALPHA,ALPHA-DIMETHOXYTRIMETHYLAMINE

• MDL： MFCD00008482
• Inchi： 1S/C5H13NO2/c1-6(2)5(7-3)8-4/h5H,1-4H3
• InChI Key： ZSXGLVDWWRXATF-UHFFFAOYSA-N
• SMILES： O(C)C(N(C)C)OC
• BRN： 506020

Computed Properties

• Exact Mass: 119.09500
• Monoisotopic Mass: 119.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 21.7A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.897 g/mL at 25 °C(lit.)
• Melting Point: -85 ºC
• Boiling Point: 102-103 °C/720 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:41°F
  Degrees Celsius:5°C
  
• Refractive Index: n20/D 1.396(lit.)
• PH: 7 (H2O)
• Solubility: Miscible with most organic solvents.
• Water Partition Coefficient: hydrolysis
• PSA: 21.70000
• LogP: 0.12440
• Sensitiveness: Moisture Sensitive
• Color/Form: 25% in pyridine
• Solubility: Uncertain
• pka: 5.00±0.50(Predicted)

(dimethoxymethyl)dimethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3271 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20-36/37/38
• Safety Instruction： S16-S26-S36/37-S36/37/39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.3-17.7%(V)
• Storage Condition：Store at room temperature
• Risk Phrases：R11; R20; R36/38
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Additional information on (dimethoxymethyl)dimethylamine

Exploring (Dimethoxymethyl)dimethylamine (CAS No. 4637-24-5): Properties, Applications, and Market Insights

(Dimethoxymethyl)dimethylamine (CAS No. 4637-24-5) is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as DMDMA, is characterized by its unique chemical structure, which combines dimethylamine and dimethoxymethyl groups. Its molecular formula is C₅H₁₃NO₂, and it is widely utilized in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical properties of (dimethoxymethyl)dimethylamine make it a valuable intermediate in organic synthesis. Its reactivity stems from the presence of both amine and ether functional groups, enabling it to participate in a variety of chemical reactions. Researchers often employ DMDMA in reductive amination, alkylation, and condensation reactions, where it serves as a key building block for more complex molecules. The compound's stability under standard conditions further enhances its utility in laboratory and industrial settings.

One of the most prominent applications of (dimethoxymethyl)dimethylamine is in the pharmaceutical industry. It is frequently used as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and drug intermediates. For instance, DMDMA plays a crucial role in the production of antihistamines, antiviral agents, and other therapeutic compounds. Its ability to introduce dimethylamino groups into molecular frameworks makes it indispensable for medicinal chemists.

In addition to pharmaceuticals, (dimethoxymethyl)dimethylamine finds applications in the agrochemical sector. It is employed in the synthesis of herbicides, fungicides, and plant growth regulators. The compound's efficacy in enhancing the bioavailability of agrochemicals has made it a preferred choice for formulating crop protection products. Farmers and agronomists benefit from its role in developing sustainable and efficient agricultural solutions.

The market demand for (dimethoxymethyl)dimethylamine has been steadily increasing, driven by its diverse applications and the growing need for advanced chemical intermediates. According to recent market analyses, the global demand for DMDMA is expected to rise at a compound annual growth rate (CAGR) of 5-7% over the next decade. This growth is attributed to the expanding pharmaceutical and agrochemical industries, particularly in emerging economies.

From an environmental and safety perspective, (dimethoxymethyl)dimethylamine is generally considered safe when handled under recommended guidelines. Proper storage, handling, and disposal practices are essential to minimize any potential risks. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines for the safe use of DMDMA in industrial and research settings.

Recent advancements in synthetic chemistry have further expanded the applications of (dimethoxymethyl)dimethylamine. For example, researchers are exploring its use in the development of novel materials, such as polymers and coatings, where its unique properties can enhance performance characteristics. Additionally, DMDMA is being investigated for its potential in green chemistry initiatives, aiming to reduce the environmental impact of chemical synthesis.

For those seeking high-quality (dimethoxymethyl)dimethylamine, it is crucial to source the compound from reputable suppliers who adhere to stringent quality control standards. Purity, consistency, and compliance with regulatory requirements are key factors to consider when procuring DMDMA. Many suppliers offer technical data sheets (TDS) and material safety data sheets (MSDS) to provide comprehensive information about the product.

In conclusion, (dimethoxymethyl)dimethylamine (CAS No. 4637-24-5) is a multifaceted compound with significant industrial and research value. Its applications in pharmaceuticals, agrochemicals, and specialty chemicals underscore its importance in modern chemistry. As the demand for innovative chemical solutions continues to grow, DMDMA is poised to remain a critical component in the advancement of various scientific and industrial fields.